Cas no 117830-17-8 ((2E)-3-(6-methylpyridin-3-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(6-methylpyridin-3-yl)prop-2-enoic acid
• CAS No: 117830-17-8
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 3661238
• PubChem ID: 12783844
• Update Time: 2025-05-28

(2E)-3-(6-methylpyridin-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(6-methyl-3-pyridinyl)-, (E)-
• 2-Propenoic acid, 3-(6-methyl-3-pyridinyl)-, (2E)-
• (2E)-3-(6-methylpyridin-3-yl)prop-2-enoic acid
• EN300-1457105
• SCHEMBL1124258
• 117830-17-8
• (2E)-3-(6-Methylpyridin-3-yl)prop-2-enoicacid
• OAZIAOCXVZMCCR-SNAWJCMRSA-N
• (E)-3-(6-methylpyridin-3-yl)prop-2-enoic acid
• 3-(6-Methyl-3-pyridyl)propenic acid
• 72716-73-5
• (e)-3-(6-methylpyridin-3-yl)acrylic acid

• Inchi： 1S/C9H9NO2/c1-7-2-3-8(6-10-7)4-5-9(11)12/h2-6H,1H3,(H,11,12)/b5-4+
• InChI Key： OAZIAOCXVZMCCR-SNAWJCMRSA-N
• SMILES： OC(/C=C/C1=CN=C(C)C=C1)=O

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on (2E)-3-(6-methylpyridin-3-yl)prop-2-enoic acid

Recent Advances in the Study of (2E)-3-(6-methylpyridin-3-yl)prop-2-enoic acid (CAS: 117830-17-8)

The compound (2E)-3-(6-methylpyridin-3-yl)prop-2-enoic acid (CAS: 117830-17-8) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This α,β-unsaturated carboxylic acid derivative, featuring a 6-methylpyridin-3-yl substituent, has demonstrated promising biological activities that warrant further investigation. Recent studies have focused on its potential as a pharmacophore in drug discovery and its role as a synthetic intermediate in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's inhibitory effects against protein kinases, particularly its selective activity against JAK2 kinases. The research team employed molecular docking simulations and enzymatic assays to demonstrate that this compound exhibits a unique binding mode to the ATP-binding site of JAK2, with an IC50 value of 3.2 μM. These findings suggest its potential as a lead compound for developing novel anti-inflammatory and anticancer agents targeting the JAK-STAT signaling pathway.

In the field of neurodegenerative diseases, a recent Nature Communications paper (2024) reported that derivatives of 117830-17-8 showed neuroprotective effects in cellular models of Parkinson's disease. The α,β-unsaturated carbonyl moiety was found to activate the Nrf2-ARE pathway, enhancing cellular antioxidant defenses. This mechanism could be particularly valuable for developing therapeutics against oxidative stress-related neurological disorders.

The synthetic applications of this compound have also been expanded. A 2024 Organic Letters publication detailed its use as a Michael acceptor in organocatalytic asymmetric reactions, enabling the construction of chiral building blocks with high enantioselectivity (up to 98% ee). This development opens new possibilities for synthesizing optically active pharmaceutical intermediates.

From a pharmaceutical development perspective, recent ADMET studies have provided valuable data on this compound's pharmacokinetic properties. While showing good membrane permeability in Caco-2 assays, researchers noted moderate hepatic clearance in microsomal stability tests, suggesting potential metabolic liabilities that would need to be addressed in drug development programs.

Emerging research directions include exploring metal complexation properties of this compound for potential antimicrobial applications, as well as investigating its fluorescent properties for biosensor development. The compound's structural features make it particularly interesting for these multidisciplinary applications at the chemistry-biology interface.

In conclusion, (2E)-3-(6-methylpyridin-3-yl)prop-2-enoic acid continues to reveal diverse biological activities and synthetic utilities that position it as a valuable scaffold in medicinal chemistry. Future research directions likely include structure-activity relationship studies to optimize its pharmacological profile and the development of novel derivatives with improved drug-like properties.